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Compound of Interest

Compound Name: 7-Hydroxyindole

Cat. No.: B018039

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the available safety, toxicity, and
handling information for 7-Hydroxyindole (CAS No. 2380-84-9). The information is intended to
guide laboratory practices and support risk assessments in research and drug development
settings. Due to the limited availability of specific toxicological data for 7-Hydroxyindole, this
guide also includes information on structurally related indole derivatives to provide a broader
context for its potential hazards.

Chemical and Physical Properties

7-Hydroxyindole is a solid, off-white to greyish-brown crystalline powder.[1][2] Key physical
and chemical properties are summarized in the table below.
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Property Value Reference
Molecular Formula CsH7NO [21[3114]
Molecular Weight 133.15 g/mol [21[31[4]
Melting Point 83-88 °C [1]

Boiling Point 343.2 °C at 760 mmHg [1]
Appearance Off-White to greyish-brown 2]

crystalline powder

Storage Conditions

Store at O - 8 °C or below
-20°C, under inert gas,

protected from light.

[1112][41[5]

Hazard Identification and Classification

7-Hydroxyindole is classified as hazardous according to the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The primary hazards are acute oral toxicity

and serious eye damage.[3][5][6]

GHS Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Serious Eye Damage/Eye H318: Causes serious eye
Category 1

Irritation

damage

Source: Aggregated GHS information from multiple suppliers.[3][5][6]

Hazard Statements and Precautionary Codes

e Hazard Statements: H302, H

318[4][6]

e Precautionary Statements: P264, P270, P280, P301+P312, P305+P351+P338, P501[4][6]
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Toxicological Data

Specific quantitative toxicological data for 7-Hydroxyindole is limited in publicly available
literature. The toxicological information presented below is a combination of the GHS
classification for 7-Hydroxyindole and data from studies on structurally related indole
derivatives.

Acute Toxicity

While a specific LD50 for 7-Hydroxyindole has not been identified in the reviewed literature,
the GHS classification of "Acute Toxicity, Oral, Category 4" suggests an LD50 value is likely to
be in the range of 300 to 2000 mg/kg for oral exposure.[3][5] The table below summarizes
available acute toxicity data for other indole derivatives to provide a comparative context.

Compound Test Species Route LD50/LC50 Reference
Novel Indole )

o Rat (albino) Oral 1271 mg/kg [718]
Derivative

Rat (Sprague

6-Hydroxyindole Oral > 600 mg/kg 9]
Dawley)
) Rat (Sprague
6-Hydroxyindole Dermal > 2000 mg/kg [9]
Dawley)
) i ) > 2000 mg/m3
6-Hydroxyindole Rat (Wistar) Inhalation (4h) 9]
) ) Rat (Sprague-
Dihydroxyindole Oral 400-500 mg/kg [10]
Dawley)

Skin and Eye Irritation

7-Hydroxyindole is classified as causing serious eye damage (Category 1).[3][5] Direct
contact with the eyes can cause irreversible damage. While not formally classified for skin
irritation, it is recommended to avoid skin contact.[5] For a related compound, 4-hydroxyindole,
skin and respiratory irritation are noted hazards.[11]
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Chronic Toxicity, Carcinogenicity, and Reproductive
Toxicity

No specific studies on the chronic toxicity, carcinogenicity, or reproductive toxicity of 7-
Hydroxyindole were found. However, studies on other indole derivatives, such as Indole-3-
carbinol, have been conducted by the National Toxicology Program. These studies have shown
some evidence of carcinogenic activity in female rats and clear evidence in male mice, as well
as potential for reproductive toxicity.[12][13] It is important to note that these findings are not
directly transferable to 7-Hydroxyindole but highlight the need for careful handling of indole
derivatives.

Handling and Safety Precautions
Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[5]

» Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat or other protective
clothing to prevent skin exposure.[5]

o Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN
149 approved respirator.[5]

Safe Handling Procedures
e Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke when using this product.[5]

Avoid breathing dust.[14]

Use only in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.[5]

Storage

» Store in a tightly closed container in a dry and well-ventilated place.[5][14]
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o Recommended storage temperatures are between 0-8°C or at -20°C for long-term stability.

[21[5]
e Protect from light and store under an inert atmosphere (e.g., nitrogen).[4][14]

First Aid and Emergency Procedures

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get immediate medical attention.[5]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation persists, call a physician.[5]

 Inhalation: Move to fresh air. If not breathing, give artificial respiration. Get medical attention
if symptoms occur.[5]

 Ingestion: Call a poison center or doctor/physician if you feel unwell. Rinse mouth.[5]

Fire-Fighting Measures

o Suitable Extinguishing Media: Water spray, carbon dioxide (CO3z), dry chemical, or alcohol-
resistant foam.[5]

e Hazardous Combustion Products: Carbon monoxide (CO), carbon dioxide (COz), and
nitrogen oxides (NOXx).[5]

» Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[5]

Accidental Release Measures

o Ensure adequate ventilation.

Wear appropriate personal protective equipment.[5]

Avoid dust formation.

Sweep up and shovel into a suitable container for disposal.[5]

Do not let the product enter drains.
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Experimental Protocols

Detailed, validated experimental protocols for the toxicological assessment of 7-
Hydroxyindole are not readily available. The following are generalized methodologies based
on OECD guidelines for similar compounds.

Acute Oral Toxicity - OECD 423 (Acute Toxic Class
Method)

This method is used to estimate the acute oral toxicity of a substance.

Daily | Record Clinical Signs,
Body Weight, Mortality

@_> Animal Acclimatization Fasting Single Oral Dose Observation Period

(e.g., Rats, 5 days) (Overnight) (Gavage) (14 days)
O

Click to download full resolution via product page
Workflow for an Acute Oral Toxicity Study (OECD 423).

Dermal Irritation/Corrosion - OECD 404

This test determines the potential for a substance to cause skin irritation or corrosion.[15][16]
[17][18]

Score Skin Reactions }—V@

Observe for Erythema/Edema
(1, 24, 48, 72 hours)

Remove Patch and
Clean Skin

Semi-occlusive Patch
(4 hours)

Animal Preparation Apply Test Substance
(Rabbit, clip fur) (0.5g or 0.5mL)

Click to download full resolution via product page
Workflow for a Dermal Irritation Study (OECD 404).

Metabolism and Signaling Pathways
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Specific metabolic pathways for 7-Hydroxyindole have not been extensively studied. However,
based on the metabolism of indole and other hydroxyindoles, a hypothetical pathway can be
proposed. Indole is known to be metabolized by cytochrome P450 (CYP) enzymes to form
various hydroxylated metabolites.[13] These hydroxylated compounds can then undergo Phase
[l conjugation reactions, such as glucuronidation by UDP-glucuronosyltransferases (UGTs) and
sulfation by sulfotransferases (SULTS), to facilitate their excretion.

uGcT »| 7-Hydroxyindole
(Glucuronidation) Gfucu,gnide
Indole Cytoch_rom_e 0 7-Hydroxyindole
(Oxidation) L —>
TT— 7-Hydroxyindole
Sulfate

Click to download full resolution via product page

Hypothetical Metabolic Pathway of 7-Hydroxyindole.

Disclaimer: This document is intended for informational purposes only and does not constitute
a complete toxicological profile. Researchers and professionals should consult original
research articles and safety data sheets and perform their own risk assessments before
handling 7-Hydroxyindole. The toxicological data for related compounds are provided for
context and may not be representative of the hazards of 7-Hydroxyindole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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